5-methyl-12-oxo-N-(3,4,5-trimethoxyphenyl)-5,5a,6,7,8,9,10,12-octahydroazepino[2,1-b]quinazoline-3-carboxamide

Specification

• CAS No.: 1775442-93-7
• Molecular Formula: C24H29N3O5
• Molecular Weight: 439.512
• IUPAC Name: 5-methyl-12-oxo-N-(3,4,5-trimethoxyphenyl)-5a,6,7,8,9,10-hexahydroazepino[2,1-b]quinazoline-3-carboxamide
• Standard InChI: InChI=1S/C24H29N3O5/c1-26-18-12-15(9-10-17(18)24(29)27-11-7-5-6-8-21(26)27)23(28)25-16-13-19(30-2)22(32-4)20(14-16)31-3/h9-10,12-14,21H,5-8,11H2,1-4H3,(H,25,28)
• Standard InChI Key: HITUXCHLXNNFOF-UHFFFAOYSA-N
• SMILES: CN1C2CCCCCN2C(=O)C3=C1C=C(C=C3)C(=O)NC4=CC(=C(C(=C4)OC)OC)OC

Introduction

The compound 5-methyl-12-oxo-N-(3,4,5-trimethoxyphenyl)-5,5a,6,7,8,9,10,12-octahydroazepino[2,1-b]quinazoline-3-carboxamide is a complex organic molecule with a molecular formula of C24H29N3O5 and a molecular weight of 439.5 g/mol. This compound belongs to the class of quinazolines, which are known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Synthesis and Preparation

While specific synthesis protocols for this compound are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses starting from simpler aromatic precursors. These processes typically include ring closure reactions, amidation, and alkylation steps.

Biological Activity and Potential Applications

Although specific biological activity data for this compound are not readily available, related quinazoline derivatives have shown promise in various therapeutic areas:

• Anti-inflammatory and Analgesic Activities: Some quinazoline derivatives have been explored for their COX-1/COX-2 inhibitory activities, which are relevant for anti-inflammatory and analgesic applications.

• Anticancer Properties: Quinazolines have been investigated for their anticancer potential, often targeting pathways involved in cell proliferation and survival.

• Antimicrobial Activities: Certain quinazoline compounds exhibit antimicrobial properties, making them candidates for treating bacterial infections.

Safety and Handling